Cas no 32911-62-9 (Withanolide A)

• Product Name: Withanolide A
• CAS No: 32911-62-9
• MF: C₂₈H₃₈O₆
• MW: 470.597729206085
• MDL: MFCD07779143
• CID: 308683
• PubChem ID: 329830454
• Update Time: 2025-04-19

Withanolide A Chemical and Physical Properties

Names and Identifiers

• Withanolide A
• Ergosta-2,24-dien-26-oicacid, 6,7-epoxy-5,20,22-trihydroxy-1-oxo-, d-lactone, (5a,6a,7a,22R)-
• WITHANOLIDE A(P)
• WITHANOLIDE A(SH)
• A,6
• A,7
• A-lactone
• CHEMBL445041
• (5α,6α,7α,22R)-6,7-Epoxy-5,20,22-trihydroxy-1-oxo-ergosta-2,24-dien-26-oic acid δ-lactone
• Withaniol
• 5,20alpha-Dihydroxy-6alpha,7alpha-epoxy-1-oxowitha-2,24-dienolide
• Withanolide A, (+)-
• (5alpha,6alpha,7alpha,22R)-5,20-Dihydroxy-6,7:22,26-diepoxyergosta-2,24-diene-1,26-dione
• 15-[1-(4,5-dimethyl-6-oxo-3,6-dihydro-2H-pyran-2-yl)-1-hydroxyethyl]-5-hydroxy-10,14-dimethyl-3-oxapentacyclo[9.7.0.0^{2,4}.0^{5,10}.0^{14,18}]octadec-7-en-9-one
• CHEBI:175683
• Withanolide A, analytical standard
• 32911-62-9
• XW164988
• V903234S8G
• Q27291676
• MS-28704
• AKOS040760756
• (5.ALPHA.,6.ALPHA.,7.ALPHA.,22R)-5,20-DIHYDROXY-6,7:22,26-DIEPOXYERGOSTA-2,24-DIENE-1,26-DIONE
• DTXSID70461487
• CS-0068468
• WITHANOLIDE A [USP-RS]
• 15-[1-(4,5-Dimethyl-6-oxo-2,3-dihydropyran-2-yl)-1-hydroxyethyl]-5-hydroxy-10,14-dimethyl-3-oxapentacyclo[9.7.0.02,4.05,10.014,18]octadec-7-en-9-one
• Withanolide A, United States Pharmacopeia (USP) Reference Standard
• (1S,2S,4S,5R,10R,11S,14S,15S,18S)-15-[(1R)-1-[(2R)-4,5-dimethyl-6-oxo-2,3-dihydropyran-2-yl]-1-hydroxyethyl]-5-hydroxy-10,14-dimethyl-3-oxapentacyclo[9.7.0.02,4.05,10.014,18]octadec-7-en-9-one
• Withanolide A, >=95% (HPLC)
• UNII-V903234S8G
• E87198
• HY-N7028
• (+)-Withanolide A
• 6,7-Epoxy-5,20-dihydroxy-1-oxowitha-2,24-dienolide
• NS00018019
• LMST01160019
• FT-0775606
• DTXCID00412306
• DA-59138
• WITHANOLIDE A (USP-RS)
• (1S,2S,4S,5R,10R,11S,14S,15S,18S)-15-((1R)-1-((2R)-4,5-dimethyl-6-oxo-2,3-dihydropyran-2-yl)-1-hydroxyethyl)-5-hydroxy-10,14-dimethyl-3-oxapentacyclo(9.7.0.02,4.05,10.014,18)octadec-7-en-9-one
• DXWHOKCXBGLTMQ-SFQAJKIESA-N
• WITHANOLIDE A (CONSTITUENT OF ASHWAGANDHA ROOT)

• MDL： MFCD07779143
• Inchi： 1S/C28H38O6/c1-14-13-20(33-24(30)15(14)2)27(5,31)18-9-8-16-21-17(10-12-25(16,18)3)26(4)19(29)7-6-11-28(26,32)23-22(21)34-23/h6-7,16-18,20-23,31-32H,8-13H2,1-5H3/t16-,17-,18-,20+,21-,22-,23-,25-,26-,27+,28-/m0/s1
• InChI Key： DXWHOKCXBGLTMQ-SFQAJKIESA-N
• SMILES： O1[C@@H]2[C@]3(CC=CC([C@]3(C)[C@H]3CC[C@]4(C)[C@@H]([C@](C)([C@H]5CC(C)=C(C)C(=O)O5)O)CC[C@H]4[C@@H]3[C@H]12)=O)O

Computed Properties

• Exact Mass: 470.26700
• Monoisotopic Mass: 470.26683893 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 2
• Complexity: 1030
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 470.6
• XLogP3: 3.3
• Topological Polar Surface Area: 96.4Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.264
• Melting Point: 305 ºC (dec.)
• Boiling Point: 651.6±55.0 °C at 760 mmHg
• Flash Point: 215.7±25.0 °C
• Solubility: methanol: soluble1mg/mL, clear, colorless
• PSA: 96.36000
• LogP: 3.49540
• Vapor Pressure: 0.0±4.4 mmHg at 25°C

Withanolide A Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p2393 get medical advice / care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Withanolides and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroid lactones Withanolides and derivatives